Cas no 566169-93-5 (2-(4-(Methylamino)phenyl)benzo[d]thiazol-6-ol)

• Product Name: 2-(4-(Methylamino)phenyl)benzo[d]thiazol-6-ol
• CAS No: 566169-93-5
• MF: C₁₄H₁₂N₂OS
• MW: 256.322881698608
• MDL: MFCD17018727
• CID: 945649
• PubChem ID: 10171487
• Update Time: 2025-06-08

2-(4-(Methylamino)phenyl)benzo[d]thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Methylamino)phenyl)benzo[d]thiazol-6-ol
• 6-OH-BTA-1
• 6-OH-BTA-1 (FREE BASE)
• 2-(4'-(methylamino)phenyl)-6-hydroxybenzothiazole
• 2-(4-(methylamino)phenyl)-6-hydroxybenzothiazole
• 4-Isothiocyanatophenyl
• 6-hydroxy-2-(4-N-methylaminophenyl)-1,3-benzothiazole
• A-D-Mannopyranoside
• AG-H-95242
• CTK8G3929
• FT-0670568
• N-methyl-2-(4'-methylaminophenyl)-6-hydroxybenzothiazole
• p-Isothiocyanatophenyl
• Pittsburgh compound B
• Pittsburgh compound-B
• K6396E6G8G
• 2-[4-(methylamino)phenyl]-1,3-benzothiazol-6-ol
• 2-[4'-(methylamino)phenyl]-6-hydroxybenzothiazole
• Pittsburgh compound B unlabelled
• 2-(4'-methylaminophenyl)-6-hydroxybenzothiazole
• ZQAQXZBSGZUUNL-UHFFFAOYSA-N
• BDBM50129793
• 4-methylamino-phenyl)-benzothiazol-6-ol
• PIB authentic (6-OH-BTA-1) free base
• 2-(4-Methylamino-phenyl)-be
• N-methyl-[11C]2-(40-methylaminophenyl)-6-hydroxy benzothiazole
• UNII-K6396E6G8G
• Y11631
• [3H]2-(4-(methylamino)phenyl)benzo[d]thiazol-6-ol
• AKOS022184240
• SY274908
• 2-[4-(Methylamino)phenyl]benzo[d]thiazol-6-ol
• CHEMBL93124
• SCHEMBL912744
• N-methyl-2-(4''''-methylaminophenyl)-6-hydroxybenzothiazole
• 2-[4-(Methylamino)phenyl]benzothiazol-6-ol
• EX-A7898B
• 2-(4'-Aminophenyl)-6-hydroxybenzo-thiazole
• 2-(4''''-methylaminophenyl)-6-hydroxybenzothiazole
• 2-(4-Methylamino-phenyl)-benzothiazol-6-ol
• Q27282003
• AMY9948
• MFCD17018727
• IZV
• 2-[4-(N-monomethyl)aminophenyl]-6-hydroxybenzothiazole
• 6-Hydroxy-2-(4''''-N-methylaminophenyl)-1,3-benzothiazole
• 566169-93-5
• CS-0092545

• MDL： MFCD17018727
• Inchi： 1S/C14H12N2OS/c1-15-10-4-2-9(3-5-10)14-16-12-7-6-11(17)8-13(12)18-14/h2-8,15,17H,1H3
• InChI Key： ZQAQXZBSGZUUNL-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1C1C=CC(=CC=1)NC)O

Computed Properties

• Exact Mass: 256.06716
• Monoisotopic Mass: 256.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 73.4

Experimental Properties

• Boiling Point: 475.7±51.0°C at 760 mmHg
• PSA: 45.15

2-(4-(Methylamino)phenyl)benzo[d]thiazol-6-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 2-(4-(Methylamino)phenyl)benzo[d]thiazol-6-ol

Comprehensive Overview of 2-(4-(Methylamino)phenyl)benzo[d]thiazol-6-ol (CAS No. 566169-93-5)

2-(4-(Methylamino)phenyl)benzo[d]thiazol-6-ol (CAS No. 566169-93-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceuticals, materials science, and biochemical research. This compound, characterized by its benzo[d]thiazole core and methylamino substitution, exhibits unique physicochemical properties that make it a subject of interest for researchers and industry professionals alike. In this article, we delve into the molecular structure, applications, and current research trends surrounding this compound, while addressing common queries and emerging topics in the field.

The molecular structure of 2-(4-(Methylamino)phenyl)benzo[d]thiazol-6-ol features a benzothiazole moiety linked to a 4-(methylamino)phenyl group. This configuration imparts notable electronic and optical properties, making it a candidate for use in fluorescent probes and organic electronics. Recent studies have explored its potential in bioimaging, where its photostability and emission characteristics are highly valued. Additionally, the compound's methylamino group enhances its solubility in polar solvents, facilitating its incorporation into various formulations.

One of the most frequently searched questions about 2-(4-(Methylamino)phenyl)benzo[d]thiazol-6-ol revolves around its synthetic pathways. The compound is typically synthesized via Pd-catalyzed cross-coupling reactions or condensation reactions involving 2-aminothiophenol derivatives. Researchers are also investigating greener synthetic methods, such as microwave-assisted synthesis, to improve yield and reduce environmental impact. These advancements align with the growing demand for sustainable chemistry practices in the pharmaceutical and materials industries.

In the realm of drug discovery, 2-(4-(Methylamino)phenyl)benzo[d]thiazol-6-ol has shown promise as a scaffold for designing kinase inhibitors and antioxidant agents. Its benzothiazole core is known to interact with biological targets, such as enzymes and receptors, making it a valuable tool for medicinal chemistry. Recent publications highlight its role in modulating cell signaling pathways, particularly in studies related to neurodegenerative diseases and cancer research. These findings have spurred interest in optimizing its bioavailability and therapeutic efficacy.

Another area of exploration for CAS No. 566169-93-5 is its application in advanced materials. The compound's conjugated π-system and electron-donating methylamino group contribute to its charge transport properties, making it suitable for organic semiconductors and light-emitting diodes (OLEDs). With the rise of flexible electronics and wearable technology, researchers are keen to exploit its optical tunability for next-generation devices. This aligns with the broader trend of integrating organic compounds into renewable energy solutions.

From an analytical chemistry perspective, 2-(4-(Methylamino)phenyl)benzo[d]thiazol-6-ol is often analyzed using high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Its UV-Vis absorption and fluorescence spectra are well-documented, aiding in its identification and quantification in complex matrices. These techniques are critical for quality control in industrial settings and for ensuring reproducibility in academic research.

In conclusion, 2-(4-(Methylamino)phenyl)benzo[d]thiazol-6-ol (CAS No. 566169-93-5) is a versatile compound with wide-ranging applications in pharmaceuticals, materials science, and biochemical research. Its unique structural features and functional groups enable diverse uses, from drug development to organic electronics. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing contemporary challenges in science and technology. For those seeking further information, we recommend exploring peer-reviewed journals and patent databases for the latest advancements.